Cas no 1806375-22-3 (2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine)
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine is a fluorinated and iodinated pyridine derivative with significant utility in synthetic organic chemistry, particularly in cross-coupling reactions and pharmaceutical intermediate synthesis. The presence of both fluorine and iodine substituents enhances its reactivity, enabling selective functionalization at the iodinated position while leveraging the electron-withdrawing effects of the trifluoromethyl group. This compound is valuable for constructing complex heterocyclic frameworks due to its stability and compatibility with diverse reaction conditions. Its structural features make it a versatile building block for agrochemicals, pharmaceuticals, and advanced materials research, offering precise control over molecular design.
1806375-22-3 structure
Product Name:2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine
CAS No:1806375-22-3
MF:C7H4F4IN
MW:305.011447906494
CID:4802333
Update Time:2025-05-27
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine
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- Inchi: 1S/C7H4F4IN/c8-3-5-4(12)1-2-6(13-5)7(9,10)11/h1-2H,3H2
- InChI Key: YCHGFMLMRYUHSB-UHFFFAOYSA-N
- SMILES: IC1C=CC(C(F)(F)F)=NC=1CF
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- XLogP3: 2.6
- Topological Polar Surface Area: 12.9
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029005665-250mg |
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine |
1806375-22-3 | 95% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029005665-500mg |
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine |
1806375-22-3 | 95% | 500mg |
$1,769.25 | 2022-03-31 | |
| Alichem | A029005665-1g |
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine |
1806375-22-3 | 95% | 1g |
$2,981.85 | 2022-03-31 |
2-Fluoromethyl-3-iodo-6-(trifluoromethyl)pyridine Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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